![molecular formula C22H24N4O3 B2620143 3-(4-Methoxyphenyl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one CAS No. 1396680-65-1](/img/structure/B2620143.png)
3-(4-Methoxyphenyl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Methoxyphenyl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dopamine Receptor Partial Agonists
Möller et al. (2017) discovered that 1,4-disubstituted aromatic piperazines, when connected to a lipophilic moiety by an appropriate linker such as the pyrazolo[1,5-a]pyridine heterocyclic appendage, led to high-affinity dopamine receptor partial agonists. These compounds show preference for G protein activation over β-arrestin recruitment at dopamine D2 receptors, indicating potential for novel therapeutics in psychotropic medicine, specifically demonstrating antipsychotic activity in vivo (Möller et al., 2017).
Anticonvulsant and Psychotropic Properties
S. Shtrygol et al. (2016) investigated the psychotropic properties of a pyrazolo[3,4-d] pyridine derivative, finding it to possess powerful anticonvulsant activity with a polymodal mechanism of action. The compound displayed sedative, antiamnesic, and weak anxiolytic effects without affecting depressive behavior or muscle tone, indicating its potential for clinical use as an anticonvulsant with minimal side effects (Shtrygol et al., 2016).
Antimicrobial Activity
Okasha et al. (2022) synthesized a compound that exhibited favorable antimicrobial activities similar to reference antimicrobial agents. This suggests its use in developing new antimicrobial therapies, indicating the broader pharmaceutical potential of pyrazolo[1,5-a]pyridine derivatives beyond their neurological and psychological applications (Okasha et al., 2022).
Antitumor Agents
Several studies have explored the antitumor properties of related compounds, indicating their potential in cancer therapy. For instance, compounds with the 3-chloropyridin-2-yl group and those with 3-fluoro-5-substituted phenylpiperazinyl groups have shown significant cytotoxicity in vitro against several tumor cell lines. These findings highlight the promise of pyrazolo[1,5-a]pyridine derivatives as antitumor agents, with specific compounds showing potent activity against human carcinoma without causing undesirable effects in mice (Naito et al., 2005).
properties
IUPAC Name |
3-(4-methoxyphenyl)-1-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3/c1-29-18-8-5-17(6-9-18)7-10-21(27)24-12-14-25(15-13-24)22(28)19-16-23-26-11-3-2-4-20(19)26/h2-6,8-9,11,16H,7,10,12-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNWODVCQPQQFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)N2CCN(CC2)C(=O)C3=C4C=CC=CN4N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.